Cas no 2703752-93-4 (N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide)
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2703752-93-4
- F76118
- starbld0043439
- N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide
- BS-49019
-
- Inchi: 1S/C11H14N2O/c1-12-11(14)9-6-2-4-8-5-3-7-13-10(8)9/h3,5,7,9H,2,4,6H2,1H3,(H,12,14)
- InChI Key: PRVPODINOXUCLD-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCC2C(NC)=O)C=CC=1
Computed Properties
- Exact Mass: 190.110613074g/mol
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 42Ų
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1229858-1g |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 95% | 1g |
$2000 | 2024-06-03 | |
| Ambeed | A1439414-100mg |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 100mg |
$266.0 | 2025-02-21 | |
| Ambeed | A1439414-250mg |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 250mg |
$399.0 | 2025-02-21 | |
| Ambeed | A1439414-1g |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 1g |
$997.0 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1229858-1g |
N-methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 95% | 1g |
$1140 | 2025-02-18 | |
| Aaron | AR01XCOD-100mg |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 100mg |
$308.00 | 2025-02-12 | |
| Aaron | AR01XCOD-250mg |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 250mg |
$462.00 | 2025-02-12 | |
| 1PlusChem | 1P01XCG1-100mg |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 100mg |
$455.00 | 2024-05-08 | |
| 1PlusChem | 1P01XCG1-250mg |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 250mg |
$680.00 | 2024-05-08 | |
| 1PlusChem | 1P01XCG1-1g |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide |
2703752-93-4 | 97% | 1g |
$1699.00 | 2024-05-08 |
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide
Introduction to N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (CAS No. 2703752-93-4)
N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (CAS No. 2703752-93-4) is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, characterized by its tetrahydroquinoline core structure and a carboxamide functional group, has garnered attention due to its potential biological activities and structural versatility. The compound’s unique framework, combining a nitrogen-rich heterocycle with an amide moiety, positions it as a promising candidate for further exploration in medicinal chemistry.
The tetrahydroquinoline scaffold is a well-documented motif in pharmacological research, known for its presence in various bioactive molecules. Its aromaticity and ability to interact with biological targets make it a valuable building block. In particular, derivatives of tetrahydroquinoline have been investigated for their roles in modulating neurological and cardiovascular functions. The introduction of the N-Methyl group at the 5-position of the tetrahydroquinoline ring enhances the compound’s lipophilicity and stability, which are critical factors in drug design.
The 8-carboxamide substituent at the C8 position introduces a polar functional group that can influence solubility and binding affinity. Carboxamides are frequently employed in drug development due to their ability to form hydrogen bonds and engage with specific protein targets. The combination of these features in N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide suggests potential applications in the development of novel therapeutics.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These findings are particularly intriguing given the growing interest in targeted therapies that leverage small-molecule inhibitors.
In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary data suggest that it demonstrates moderate affinity for certain protein targets while maintaining a favorable pharmacokinetic profile. The carboxamide group appears to play a crucial role in modulating binding interactions, enhancing both selectivity and potency. These results are consistent with the broader trends observed in drug discovery, where optimizing molecular structure is key to achieving therapeutic efficacy.
The synthesis of N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide presents an interesting challenge due to the complexity of its framework. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have recently enabled more efficient approaches to constructing heterocyclic systems like tetrahydroquinoline derivatives. These innovations are likely to facilitate further exploration of this compound’s potential applications.
One of the most promising areas of investigation involves exploring the compound’s interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The tetrahydroquinoline core is structurally reminiscent of natural products known for their metabolic modulating activities. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify derivatives with enhanced biological activity.
The role of N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide in addressing unmet medical needs remains an active area of research. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that target specific pathological processes. This compound exemplifies how structural modifications can yield novel therapeutic agents with tailored properties.
The future prospects for N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide are bright, particularly as collaboration between academic researchers and pharmaceutical companies accelerates the translation of laboratory findings into clinical applications. The integration of artificial intelligence into drug discovery workflows has also accelerated the identification of promising candidates like this one. By combining experimental data with predictive modeling, scientists can more efficiently explore the pharmacological potential of complex molecules.
In conclusion,N-Methyl-5,6,7,8-tetrahydroquinoline-8-carboxamide (CAS No. 2703752-93-4) represents a compelling subject for further investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in the quest for new therapeutics. As research progresses,this compound is poised to contribute significantly to advancements in medicine.
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